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Compound of Interest

2-Amino-5-bromo-3-
Compound Name: ]
methylpyrazine

Cat. No.: B1288843

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical reagents are paramount to ensuring laboratory safety and
environmental compliance. This document provides a comprehensive guide to the proper
disposal procedures for 2-Amino-5-bromo-3-methylpyrazine (CAS No. 74290-67-8), a
halogenated heterocyclic compound. Due to its potential hazards, adherence to strict disposal
protocols is essential.

I. Hazard and Safety Overview

2-Amino-5-bromo-3-methylpyrazine is classified as a hazardous substance. While
comprehensive toxicological properties have not been fully investigated, it is known to be an
irritant and may be harmful if ingested or inhaled.[1] The compound is irritating to the mucous
membranes and the upper respiratory tract.[1] As a brominated organic compound, it is
categorized as a halogenated organic waste.

Key Safety Information:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1288843?utm_src=pdf-interest
https://www.benchchem.com/product/b1288843?utm_src=pdf-body
https://www.benchchem.com/product/b1288843?utm_src=pdf-body
https://www.matrixscientific.com/sds/MxMSDS_072590.pdf
https://www.matrixscientific.com/sds/MxMSDS_072590.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value/iInformation Source
CAS Number 74290-67-8 [1]
Molecular Formula CsHeBrNs [2]
Molecular Weight 188.03 g/mol [2]

Irritant, potentially harmful by
ingestion and inhalation,

Known Hazards irritating to mucous [1]
membranes and upper

respiratory tract.

o Strong oxidizing agents, strong
Incompatibilities ) [1]
acids, and strong bases.

. Emits toxic fumes under fire
Hazard Decomposition N [1]
conditions.

Il. Personal Protective Equipment (PPE)

Before handling 2-Amino-5-bromo-3-methylpyrazine for any purpose, including disposal, it is
crucial to wear appropriate Personal Protective Equipment (PPE). This minimizes the risk of
exposure and ensures personal safety.

o Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Use chemical-resistant gloves (e.g., nitrile gloves).

» Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or in case of
a spill, chemical-resistant boots and additional protective clothing may be necessary.[1]

» Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-
approved respirator is required.

lll. Experimental Protocol: Step-by-Step Disposal
Procedure
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The recommended method for the disposal of 2-Amino-5-bromo-3-methylpyrazine is to treat
it as hazardous chemical waste. It should be collected, stored, and disposed of through a
licensed professional waste disposal service in accordance with all federal, state, and local
environmental regulations.[1]

1.0 Waste Segregation and Collection

1.1 Designate a Waste Container: Use a dedicated, properly labeled hazardous waste
container for 2-Amino-5-bromo-3-methylpyrazine waste. The container must be made of a
compatible material (e.g., polyethylene), be in good condition, and have a secure, sealable
lid.

e 1.2 Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "2-Amino-5-bromo-3-methylpyrazine".

e 1.3 Solid Waste: Carefully sweep or transfer any solid 2-Amino-5-bromo-3-methylpyrazine
into the designated waste container. Avoid creating dust.

« 1.4 Contaminated Materials: Any materials that have come into contact with the chemical,
such as weighing paper, contaminated gloves, and paper towels, must also be placed in the
designated hazardous waste container.

2.0 Waste Storage

e 2.1 Secure Sealing: Ensure the hazardous waste container is securely sealed to prevent any
leaks or spills.

o 2.2 Designated Storage Area: Store the sealed container in a designated, well-ventilated
hazardous waste accumulation area.

o 2.3 Segregation: Store the container away from incompatible materials, specifically strong
oxidizing agents, strong acids, and strong bases.[1]

3.0 Final Disposal

o 3.1 Professional Disposal: Arrange for the collection of the hazardous waste by a licensed
environmental waste management company or through your institution's Environmental
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Health and Safety (EHS) office.

o 3.2 Regulatory Compliance: All disposal activities must adhere to local, state, and federal
regulations for hazardous waste.

o 3.3 Prohibited Disposal Methods:Do not dispose of 2-Amino-5-bromo-3-methylpyrazine in
the regular trash or pour it down the sanitary sewer.

IV. Spill Cleanup Procedure

In the event of a spill, follow these steps:

o Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.
o Wear PPE: Don the appropriate personal protective equipment as outlined in Section II.

o Containment: For dry spills, carefully sweep up the material, avoiding dust generation, and
place it in the labeled hazardous waste container.

» Decontamination: After the bulk of the material has been removed, decontaminate the spill
area with an appropriate solvent or cleaning solution, and collect all cleanup materials as
hazardous waste.

o Seek Assistance: For large spills, contact your institution's EHS office for assistance.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Amino-5-bromo-3-methylpyrazine.

Caption: Disposal workflow for 2-Amino-5-bromo-3-methylpyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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